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Compound of Interest

Compound Name: Thioanisole-d3

Cat. No.: B15142115 Get Quote

An In-depth Technical Guide to the Certificate of Analysis for Thioanisole-d3

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a representative technical guide and not a Certificate of Analysis

for any specific batch of Thioanisole-d3. The data presented are typical for a high-purity

deuterated standard and should be considered illustrative. Always refer to the supplier-specific

Certificate of Analysis for lot-specific data.

Product Information
Thioanisole-d3 is the deuterated form of Thioanisole, where the three hydrogen atoms of the

methyl group are replaced with deuterium. It is commonly used as an internal standard in

analytical methods, particularly in mass spectrometry-based assays, for the quantification of

Thioanisole and related compounds.
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Parameter Specification Reference

Chemical Name (Methyl-d3)sulfanylbenzene N/A

Synonyms Phenyl methyl-d3 sulfide N/A

Molecular Formula C₇H₅D₃S [1]

Molecular Weight 127.22 g/mol [1]

CAS Number Not available for d3 N/A

Appearance Colorless to pale yellow liquid [2]

Solubility
Soluble in organic solvents

(e.g., ether, benzene, alcohol)
[2]

Analytical Data
The following table summarizes the typical analytical specifications and results for a high-purity

Thioanisole-d3 reference standard.
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Test Method Specification Typical Result

Chemical Purity

Gas Chromatography-

Mass Spectrometry

(GC-MS)

≥ 99.0% 99.8%

Isotopic Purity

Mass Spectrometry

(MS) or Nuclear

Magnetic Resonance

(NMR) Spectroscopy

≥ 98% Deuterium

Incorporation
99.5%

Identity ¹H NMR Spectroscopy Conforms to structure Conforms

Identity
Mass Spectrometry

(MS)
Conforms to structure Conforms

Water Content Karl Fischer Titration ≤ 0.1% 0.05%

Residual Solvents

Headspace Gas

Chromatography (HS-

GC)

≤ 0.5% Complies

Experimental Protocols
Chemical Purity by Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To determine the chemical purity of Thioanisole-d3 and identify any potential

impurities.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Column: HP-1MS, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent).

Method:

Injector Temperature: 250 °C
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Oven Program:

Initial Temperature: 60 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold: 5 minutes at 280 °C.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Injection Volume: 1 µL (split ratio 50:1).

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-300.

Data Analysis: The purity is calculated based on the peak area percentage of the main

component relative to the total peak areas in the chromatogram.

Identity by ¹H NMR Spectroscopy
Objective: To confirm the structural identity of Thioanisole-d3.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz).

Method:

Solvent: Chloroform-d (CDCl₃) or Methanol-d4 (CD₃OD).

Concentration: Approximately 10 mg/mL.

Parameters: Standard proton NMR acquisition parameters.
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Expected Spectrum:

The ¹H NMR spectrum of Thioanisole-d3 is expected to show signals corresponding to the

aromatic protons.[3][4]

The characteristic singlet for the methyl protons at ~2.5 ppm in non-deuterated Thioanisole

should be absent or significantly reduced in intensity, confirming successful deuteration.

Water Content by Karl Fischer Titration
Objective: To determine the water content in the Thioanisole-d3 sample.

Instrumentation:

Coulometric Karl Fischer Titrator.

Method:

The instrument is prepared according to the manufacturer's instructions.

A known amount of the sample is injected into the titration cell containing the Karl Fischer

reagent.

The titration is performed automatically, and the water content is calculated based on the

amount of iodine consumed.[5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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